Cas no 1353973-98-4 (2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol)

• Product Name: 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol
• CAS No: 1353973-98-4
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 2161292
• Update Time: 2025-06-13

2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol
• 2-(((1-Benzylpyrrolidin-2-yl)methyl)(methyl)amino)ethanol
• 2-[[(1-benzylpyrrolidin-2-yl)methyl](methyl)amino]ethanol
• (S)-2-(((1-Benzylpyrrolidin-2-yl)methyl)(methyl)amino)ethanol
• AM93905
• 2-[(1-benzylpyrrolidin-2-ylmethyl)methylamino]ethanol
• 2-{[(1-benzylpyrrolidin-2-yl)methyl](methyl)amino}ethan-1-ol

• Inchi： 1S/C15H24N2O/c1-16(10-11-18)13-15-8-5-9-17(15)12-14-6-3-2-4-7-14/h2-4,6-7,15,18H,5,8-13H2,1H3
• InChI Key： TUQQZFCXMSRXLT-UHFFFAOYSA-N
• SMILES： OCCN(C)CC1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol

Professional Introduction to Compound with CAS No. 1353973-98-4 and Product Name: 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol

The compound with the CAS number 1353973-98-4 and the product name 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a benzyl-pyrrolidinylmethyl moiety linked to a secondary amine group, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of polyfunctionalized amines in the design of novel pharmacological agents. The presence of multiple reactive sites in 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets. This flexibility is particularly valuable in the context of developing small-molecule inhibitors or modulators that can interact with biological pathways in a highly selective manner.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzyl-pyrrolidinylmethyl group, a common pharmacophore in drug discovery, is known to enhance binding affinity and metabolic stability. Additionally, the secondary amine functionality provides a site for further derivatization, allowing for the creation of analogs with improved pharmacokinetic profiles. These features make 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

In the realm of biomedical research, the compound has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. The pyrrolidinyl moiety is frequently associated with compounds that influence central nervous system (CNS) function, suggesting that this molecule may have applications in treating neurological disorders. Furthermore, the ethanol side chain contributes to solubility and bioavailability, which are critical factors in drug development. These properties collectively enhance the compound's potential as a lead candidate for further investigation.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in pain signaling and inflammation. These findings align with recent research demonstrating the efficacy of polyamine derivatives in modulating inflammatory responses. By leveraging computational tools, researchers can predict and optimize the binding interactions of this compound, accelerating the drug discovery process.

The synthesis of 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the key functional groups within this compound. These advancements not only facilitate the synthesis but also allow for greater control over stereochemistry, which is crucial for achieving desired biological activity.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when developing new chemical entities like 1353973-98-4 and its derivatives. Rigorous testing protocols must be employed to evaluate its stability, toxicity, and environmental impact. These assessments are essential for guiding clinical development and ensuring that the final product meets stringent safety requirements before reaching patients.

The future prospects for 2-[(1-Benzyl-pyrrolidin-2-ylmethyl)-methyl-amino]-ethanol are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating various diseases by targeting specific molecular pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel therapeutic interventions based on this compound.

In conclusion, 1353973-98-4 represents a significant contribution to the chemical and biomedical fields. Its complex molecular architecture and multifunctional nature make it a valuable asset in drug discovery efforts. With continued research and development, this compound holds great potential for addressing unmet medical needs and improving patient outcomes worldwide.